Cas no 1107626-30-1 (1,3,7-trihydroxy-13,13-dimethyl-2H-pyran[5,6-b]xanthone)

• Product Name: 1,3,7-trihydroxy-13,13-dimethyl-2H-pyran[5,6-b]xanthone
• CAS No: 1107626-30-1
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 2074425
• PubChem ID: 25209069
• Update Time: 2025-04-21

1,3,7-trihydroxy-13,13-dimethyl-2H-pyran[5,6-b]xanthone Chemical and Physical Properties

Names and Identifiers

• 1,3,7-trihydroxy-13,13-dimethyl-2H-pyran[5,6-b]xanthone
• oblongixanthone A
• OblongixanthoneA
• 1107626-30-1
• 5,8,10-trihydroxy-3,3-dimethylpyrano[2,3-c]xanthen-7-one
• 5,8,10-trihydroxy-3,3-dimethylpyrano(2,3-c)xanthen-7-one

• Inchi： 1S/C18H14O6/c1-18(2)4-3-9-16-10(7-12(21)17(9)24-18)15(22)14-11(20)5-8(19)6-13(14)23-16/h3-7,19-21H,1-2H3
• InChI Key： AUJJJIOJWMZKDP-UHFFFAOYSA-N
• SMILES： O1C2C(=CC3C(C4C(=CC(=CC=4OC=3C=2C=CC1(C)C)O)O)=O)O

Computed Properties

• Exact Mass: 326.07903816g/mol
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones